Heptafluoroisopropyl iodide
Overview
Description
Heptafluoroisopropyl iodide, also known as heptafluoro-2-iodopropane, is a secondary fluoroalkyl iodide with the chemical formula C3F7I. It is a colorless to light yellow liquid that is insoluble in water and sensitive to light. This compound is primarily used in organic synthesis and serves as a versatile reagent in various chemical reactions .
Preparation Methods
Heptafluoroisopropyl iodide can be synthesized through several methods:
Hexafluoropropylene Method: This is the most commonly used method for preparing this compound. It involves the addition of iodine monofluoride to hexafluoropropene. .
Industrial Production: Industrially, this compound is produced using the hexafluoropropylene method due to its low production cost and ease of industrialization.
Chemical Reactions Analysis
Heptafluoroisopropyl iodide undergoes various types of chemical reactions:
Substitution Reactions: It can participate in substitution reactions to form perfluoropropyl magnesium bromide and perfluoropropyl magnesium iodide.
Telomerization Reactions: It acts as a chain-transfer agent in telomerization reactions with compounds such as 1,1-difluoroethylene and tetrafluoroethylene.
Oxidative Coupling: It is used as an oxidant in nickel(II)-catalyzed oxidative coupling reactions between benzamides and toluene derivatives.
Common reagents and conditions for these reactions include iodine monofluoride, hexafluoropropene, and various catalysts such as nickel(II) and ruthenium . The major products formed from these reactions are perfluoroalkyl iodides and other fluorinated compounds .
Scientific Research Applications
Heptafluoroisopropyl iodide has a wide range of scientific research applications:
Organic Synthesis: It is used as a reagent in the synthesis of various compounds, including pharmaceuticals, agrochemicals, and specialty chemicals.
Mechanistic Studies: It is employed in studying the mechanism of action of drugs and developing new chemotherapeutic agents.
Gas Phase Reactions: It is used in gas phase reactions to study radical reaction mechanisms and Arrhenius parameters for chlorine abstraction.
Mechanism of Action
The mechanism of action of heptafluoroisopropyl iodide involves its role as a radical initiator and oxidant. It facilitates the formation of radicals, which then participate in various chemical reactions. The molecular targets and pathways involved include the activation of C-H bonds in arenes and the coupling of benzamides with toluene derivatives .
Comparison with Similar Compounds
Heptafluoroisopropyl iodide can be compared with other similar compounds such as:
Perfluoropropyl iodide (C3F7I): Similar in structure and reactivity, but this compound is more commonly used in telomerization reactions.
Nonafluoro-1-iodobutane (C4F9I): Used in similar applications but has a longer carbon chain.
1,1,1-Trifluoro-2-iodoethane (C2H2F3I): Used in organic synthesis but differs in the number of fluorine atoms and carbon chain length.
This compound is unique due to its specific reactivity and versatility in various chemical reactions, making it a valuable reagent in organic synthesis and industrial applications .
Properties
IUPAC Name |
1,1,1,2,3,3,3-heptafluoro-2-iodopropane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3F7I/c4-1(11,2(5,6)7)3(8,9)10 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BBZVTTKMXRPMHZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(F)(F)F)(C(F)(F)F)(F)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3F7I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5060982 |
Source
|
| Record name | Heptafluoro-2-iodopropane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5060982 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
295.93 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid; [Sigma-Aldrich MSDS] |
Source
|
| Record name | Perfluoroisopropyl iodide | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/19624 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Vapor Pressure |
368.0 [mmHg] |
Source
|
| Record name | Perfluoroisopropyl iodide | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/19624 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
CAS No. |
677-69-0 |
Source
|
| Record name | Perfluoroisopropyl iodide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=677-69-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Perfluoroisopropyl iodide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000677690 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Propane, 1,1,1,2,3,3,3-heptafluoro-2-iodo- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Heptafluoro-2-iodopropane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5060982 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1,1,1,2,3,3,3-heptafluoro-2-iodopropane | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.010.586 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 1,1,1,2,3,3,3-HEPTAFLUORO-2-IODOPROPANE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/DGX6HT3JF7 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
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